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Compound of Interest

Compound Name: 1-Octen-3-one

Cat. No.: B146737 Get Quote

Application Note and Protocol

Introduction
1-Octen-3-one is a volatile organic compound and a key aroma component in many natural

products, most notably mushrooms, where it contributes to their characteristic earthy and

metallic scent.[1] In research, it is utilized in studies related to flavor chemistry, fungal biology,

and as a signaling molecule in various biological systems.[2][3] This document provides

detailed protocols for the chemical synthesis of 1-octen-3-one for research purposes, along

with relevant analytical data and a description of its role in biological pathways.

Data Presentation
Table 1: Physicochemical and Spectroscopic Data for 1-Octen-3-one
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Property Value

Molecular Formula C₈H₁₄O

Molecular Weight 126.20 g/mol [4]

Appearance Colorless liquid

Boiling Point 174-175 °C

Density 0.845 g/mL at 25 °C

CAS Number 4312-99-6[4]

¹H NMR (CDCl₃)

δ 6.28 (dd, J=17.6, 10.6 Hz, 1H), 6.08 (dd,

J=17.6, 1.8 Hz, 1H), 5.80 (dd, J=10.6, 1.8 Hz,

1H), 2.55 (t, J=7.4 Hz, 2H), 1.57 (m, 2H), 1.30

(m, 2H), 0.90 (t, J=7.3 Hz, 3H)[4]

¹³C NMR (CDCl₃)
δ 201.2, 136.8, 128.0, 40.2, 31.4, 23.8, 22.5,

13.9[4]

IR (neat, cm⁻¹)
2958, 2931, 2872, 1684 (C=O), 1615 (C=C),

1465, 1411, 986, 963

Experimental Protocols
Two reliable methods for the synthesis of 1-octen-3-one are the oxidation of the corresponding

alcohol, 1-octen-3-ol. The choice of oxidant can be tailored to the specific laboratory conditions

and desired scale.

Method 1: Synthesis of 1-Octen-3-one via Swern
Oxidation of 1-Octen-3-ol
The Swern oxidation is a mild and efficient method for converting primary and secondary

alcohols to aldehydes and ketones, respectively, using dimethyl sulfoxide (DMSO) activated

with oxalyl chloride.[5][6]

Materials:

1-Octen-3-ol
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Oxalyl chloride

Dimethyl sulfoxide (DMSO)

Triethylamine (Et₃N)

Dichloromethane (DCM), anhydrous

Water

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:[1][7][8]

To a stirred solution of oxalyl chloride (1.5 equivalents) in anhydrous dichloromethane (DCM)

at -78 °C (dry ice/acetone bath), add a solution of dimethyl sulfoxide (2.7 equivalents) in

DCM dropwise over 5 minutes.

Stir the mixture for 5 minutes at -78 °C.

Add a solution of 1-octen-3-ol (1.0 equivalent) in DCM dropwise over 5 minutes.

Stir the reaction mixture for 30 minutes at -78 °C.

Add triethylamine (7.0 equivalents) dropwise over 10 minutes.

Allow the reaction mixture to warm to room temperature.

Quench the reaction by adding water.

Separate the organic layer and wash sequentially with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude 1-octen-3-one.

The product can be further purified by vacuum distillation or column chromatography on

silica gel.
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Table 2: Reagent Quantities for Swern Oxidation (10 mmol scale)

Reagent Molar Eq. Amount

1-Octen-3-ol 1.0 1.28 g (10 mmol)

Oxalyl chloride 1.5 1.3 mL (15 mmol)

DMSO 2.7 1.9 mL (27 mmol)

Triethylamine 7.0 9.7 mL (70 mmol)

Dichloromethane - ~100 mL

Method 2: Synthesis of 1-Octen-3-one via Dess-Martin
Periodinane (DMP) Oxidation of 1-Octen-3-ol
The Dess-Martin oxidation is another mild and selective method for oxidizing alcohols to

aldehydes or ketones using the hypervalent iodine reagent, Dess-Martin periodinane (DMP).[9]

[10]

Materials:

1-Octen-3-ol

Dess-Martin Periodinane (DMP)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:[11][12]

To a stirred solution of 1-octen-3-ol (1.0 equivalent) in anhydrous dichloromethane (DCM) at

room temperature, add Dess-Martin periodinane (1.2 equivalents) in one portion.
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Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress

by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

bicarbonate and a saturated aqueous solution of sodium thiosulfate.

Stir vigorously until the solid byproducts dissolve.

Separate the organic layer and wash with saturated aqueous NaHCO₃ and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to afford the crude 1-octen-3-one.

Purify the product by vacuum distillation or flash column chromatography.

Table 3: Reagent Quantities for Dess-Martin Oxidation (10 mmol scale)

Reagent Molar Eq. Amount

1-Octen-3-ol 1.0 1.28 g (10 mmol)

Dess-Martin Periodinane 1.2 5.09 g (12 mmol)

Dichloromethane - ~100 mL

Signaling Pathway and Biological Relevance
1-Octen-3-one is a naturally occurring compound that plays a role in various biological

signaling pathways, particularly those related to lipid peroxidation and defense responses in

fungi and plants.

Biosynthesis of 1-Octen-3-one from Linoleic Acid
In many fungi, such as mushrooms, 1-octen-3-one is synthesized from the polyunsaturated

fatty acid, linoleic acid. This pathway is initiated by the enzymatic action of lipoxygenase, which

introduces molecular oxygen into linoleic acid to form a hydroperoxide intermediate.[13] This

intermediate is then cleaved by a hydroperoxide lyase to yield 1-octen-3-one and another
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product. The 1-octen-3-one can then be further reduced to 1-octen-3-ol, which is also a potent

signaling molecule.

Linoleic Acid Linoleic Acid
Hydroperoxide

Lipoxygenase 1-Octen-3-oneHydroperoxide Lyase 1-Octen-3-olReductase

Click to download full resolution via product page

Caption: Biosynthesis of 1-octen-3-one and 1-octen-3-ol from linoleic acid.

Role in Plant Defense Signaling
Volatile organic compounds like 1-octen-3-ol, the precursor to 1-octen-3-one, are known to act

as signaling molecules in plants, triggering defense responses.[2][14] When a plant is wounded

or attacked by pathogens, the release of these compounds can induce the expression of

defense-related genes in both the damaged plant and neighboring plants.[2] This signaling

cascade often involves the jasmonic acid and ethylene pathways, which are key regulators of

plant immunity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b146737?utm_src=pdf-body
https://www.benchchem.com/product/b146737?utm_src=pdf-body-img
https://www.benchchem.com/product/b146737?utm_src=pdf-body
https://www.benchchem.com/product/b146737?utm_src=pdf-body
https://www.researchgate.net/publication/225145607_Volatile_1-octen-3-ol_induces_a_defensive_response_in_Arabidopsis_thaliana
https://pubmed.ncbi.nlm.nih.gov/34837579/
https://www.researchgate.net/publication/225145607_Volatile_1-octen-3-ol_induces_a_defensive_response_in_Arabidopsis_thaliana
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stressor

Plant Cell

Wounding/
Pathogen Attack

Lipid Peroxidation

1-Octen-3-ol Release

Jasmonic Acid (JA) &
Ethylene (ET) Signaling

Perception

Defense Gene
Expression

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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